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Compound of Interest

Compound Name:
4-(3-Methoxypyridin-2-

yl)benzaldehyde

CAS No.: 618092-16-3

Cat. No.: B3274959

Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain. 4-(3-Methoxypyridin-2-yl)benzaldehyde is

a heterocyclic organic intermediate containing both a basic nitrogen (pyridine) and a reactive

carbonyl (aldehyde).[1][2][3][4][5][6][7] Proper disposal requires segregation into Non-

Halogenated Organic Waste streams destined for high-temperature incineration.

Critical Hazard: The aldehyde moiety is air-sensitive and capable of autoxidation to the

corresponding carboxylic acid, potentially increasing container pressure over time. The pyridine

ring confers aquatic toxicity.

Chemical Hazard Profiling (Structure-Activity
Analysis)
To safely handle this compound, we must understand the behavior of its functional groups. As

specific toxicological data for this exact intermediate may be sparse, we apply Read-Across

Structure-Activity Relationships (SAR) based on its pharmacophores.
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Functional Group Associated Hazard Operational Implication

Pyridine Ring
Basic nitrogen; Aquatic

Toxicity; Irritant.[3]

Incompatible with Strong

Acids: Exothermic protonation

can occur. Segregate from

acidic waste streams.

Aldehyde (-CHO) Autoxidation; Sensitizer.

Air Sensitive: Can form

carboxylic acids or peroxides

(rare but possible) upon

prolonged air exposure. Keep

containers tightly sealed.

Methoxy (-OCH3) Electron-donating group.

Increases electron density on

the pyridine ring, potentially

enhancing basicity and

reactivity with electrophiles.

Physicochemical Data Summary
Note: Values estimated based on structural analogues (2-methoxybenzaldehyde and

substituted pyridines).

Property Value / Classification

Physical State Solid (likely yellow/off-white powder)

Solubility
Low in water; Soluble in DCM, Ethyl Acetate,

DMSO

Flash Point >100°C (Predicted) - Combustible

RCRA Status
Not P-listed/U-listed specifically; Regulate as

Characteristic Waste (Toxic/Ignitable)

Waste Stream Classification Logic
Correct classification prevents regulatory fines and dangerous chemical reactions in bulk waste

tanks.
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Figure 1: Decision logic for assigning the correct waste stream based on the compound's

physical state and solvent matrix.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Objective: Prevent autoxidation and accidental reaction during storage.

Quenching (Trace Amounts): If disposing of reaction residues, ensure no active reagents

(e.g., lithium reagents, strong oxidizers) remain. Quench with Methanol or saturated

Ammonium Chloride (

) before designating as waste.

Container Selection: Use Amber Glass or High-Density Polyethylene (HDPE). Avoid metal

containers, as aldehydes can reduce metal salts or corrode surfaces over time.

Labeling:

Primary Label: "Hazardous Waste - Organic."

Constituents: Write out the full chemical name. Do not use abbreviations or structural

drawings alone.

Hazard Checkboxes: Check "Irritant" and "Toxic."

Phase 2: Waste Accumulation (Satellite Area)
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Protocol:

Place the solid or liquid waste into the designated container.

Segregation: Ensure the waste container is NOT stored next to:

Nitric Acid / Strong Oxidizers: Risk of violent oxidation of the aldehyde.

Concentrated Acids: Risk of exothermic salt formation with the pyridine ring.

Headspace: Leave 10% headspace in liquid containers to allow for expansion.

Phase 3: Final Disposal (EHS/Facilities)
Method: High-Temperature Incineration.

Why: Pyridine rings are thermally stable and require high temperatures (>1000°C) to fully

mineralize into

,

, and

without forming toxic byproducts.

RCRA Code: If the waste stream is ignitable (flash point <60°C due to solvent), assign D001.

If the solution contains pyridine >5 mg/L (TCLP limit), it technically triggers D038, though

most labs manage it under a blanket "Organic Waste" profile for incineration.

Emergency Contingencies: Spill Response
In the event of a bench-top spill (solid or liquid solution), follow this flow.
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1. Assess Volume & Hazard
(Is it >100g or outside fume hood?)

Major Spill: Evacuate & Call EHS

Yes

Minor Spill: Proceed with Cleanup

No

2. Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

3. Containment:
Surround with absorbent pads/pillows

4. Absorption:
Use Vermiculite or Charcoal (for odors)

5. Decontamination:
Wipe surface with mild soap/water
(Avoid Bleach - potential reaction)

6. Bag & Tag:
Place all materials in Haz Waste bag

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills of 4-(3-Methoxypyridin-2-
yl)benzaldehyde.

References & Regulatory Grounding[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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